9-(4-ethylphenyl)-1-methyl-3-[(4-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• CAS No.: 846028-01-1
• Molecular Formula: C25H27N5O2
• Molecular Weight: 429.524
• IUPAC Name: 9-(4-ethylphenyl)-1-methyl-3-[(4-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C25H27N5O2/c1-4-18-10-12-20(13-11-18)28-14-5-15-29-21-22(26-24(28)29)27(3)25(32)30(23(21)31)16-19-8-6-17(2)7-9-19/h6-13H,4-5,14-16H2,1-3H3
• InChI Key: HZTKXFMAPKLSBL-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC5=CC=C(C=C5)C
• solubility: not available

Description

The compound "9-(4-ethylphenyl)-1-methyl-3-[(4-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione" is a complex organic molecule known for its unique structure and significant applications in various fields. It belongs to the class of purines, which are vital in numerous biochemical processes.

Preparation Methods

Synthetic routes and reaction conditions: This compound is typically synthesized through multi-step organic reactions, involving various intermediates. A common route includes the condensation of specific aromatic aldehydes with guanine derivatives under controlled temperatures and pH conditions. Industrial production methods: Industrial synthesis involves large-scale reactors where precision in temperature, pressure, and solvent conditions are crucial. Catalysts such as Lewis acids are often employed to increase reaction efficiency.

Chemical Reactions Analysis

Types of reactions: This compound undergoes several types of reactions including oxidation, reduction, and substitution. Common reagents and conditions: Typical reagents include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various halogens for substitution reactions. Major products: The primary products formed from these reactions include different derivatives that may exhibit varied biological activities or physical properties.

Scientific Research Applications

In chemistry, this compound is used as a building block for more complex molecules. In biology and medicine, it serves as a potential lead compound for drug development, targeting various enzymes and receptors. Its industrial applications include use in the synthesis of advanced materials and in catalysis.

Mechanism of Action

The mechanism by which this compound exerts its effects involves its interaction with specific molecular targets such as enzymes, receptors, and nucleic acids. It may inhibit or activate certain biological pathways, influencing cellular functions and metabolic processes.

Comparison with Similar Compounds

Similar compounds include other purine derivatives like caffeine and theobromine. this compound's unique substituents, such as the ethyl and methyl phenyl groups, confer distinct physicochemical properties and biological activities.

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